Unveiling the Multifaceted Nature of Lankacidin C: A Technical Guide
Unveiling the Multifaceted Nature of Lankacidin C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Lankacidin C, a polyketide antibiotic with significant antibacterial and antitumor properties. This document delves into its chemical architecture, biological activities, and the molecular pathways it modulates. Detailed experimental protocols are provided to facilitate further research and development.
Chemical Structure and Properties of Lankacidin C
Lankacidin C is a macrocyclic polyketide characterized by a 17-membered carbocyclic ring bridged by a δ-lactone. Its complex structure is a product of a modular and iterative mixed polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) pathway in Streptomyces rochei.
| Identifier | Value |
| Systematic Name | N-[(1S,2R,3E,5E,7S,9E,11E,13S,15R,19R)-7,13-dihydroxy-1,4,10,19-tetramethyl-17,18-dioxo-16-oxabicyclo[13.2.2]nonadeca-3,5,9,11-tetraen-2-yl]-2-oxopropanamide |
| Synonyms | LC-2, Lankacidin, Bundlin A, Antibiotic T-2636 C |
| Molecular Formula | C25H33NO7 |
| Molecular Weight | 459.53 g/mol |
| InChI Key | ATDILMLBOZKFGI-JUTMVFGESA-N |
| SMILES | C[C@@H]1[C@H]2C--INVALID-LINK--(C(=O)O2)C)NC(=O)C(=O)C)/C)O)/C">C@@HO |
Biological Activity and Mechanism of Action
Lankacidin C exhibits a dual mechanism of action, making it a molecule of interest for both infectious diseases and oncology.
Antibacterial Activity: Ribosome Inhibition
Lankacidin C is a potent inhibitor of bacterial protein synthesis. It binds to the peptidyl transferase center (PTC) on the 50S subunit of the bacterial ribosome. This binding event interferes with peptide bond formation, a critical step in protein elongation, thereby halting bacterial growth. Notably, Lankacidin C can act synergistically with other antibiotics, such as lankamycin, which binds to the nascent peptide exit tunnel (NPET), a site adjacent to the PTC. This dual targeting of the ribosomal machinery enhances their combined antibacterial effect.
Antitumor Activity: Microtubule Stabilization
In addition to its antibacterial properties, Lankacidin C demonstrates considerable antitumor activity against various cancer cell lines, including leukemia, melanoma, and lymphosarcoma. Its anticancer mechanism is attributed to its ability to function as a microtubule-stabilizing agent, similar to the well-known chemotherapeutic drug, paclitaxel (B517696). By binding to the paclitaxel-binding site on β-tubulin, Lankacidin C promotes tubulin polymerization and stabilizes microtubules. This disruption of microtubule dynamics leads to mitotic arrest, ultimately triggering apoptosis in cancer cells.
Signaling and Biosynthetic Pathways
The following diagrams illustrate the key molecular pathways associated with Lankacidin C.
Caption: Antibacterial mechanism of Lankacidin C.
Caption: Antitumor mechanism of Lankacidin C.
Experimental Protocols
Detailed methodologies for key experiments are provided below.
Cell Viability Assay (MTT Assay)
This protocol is for determining the cytotoxic effects of Lankacidin C on cancer cell lines.
Materials:
-
Cancer cell line of interest (e.g., HeLa, T47D)
-
Complete culture medium
-
Lankacidin C (dissolved in DMSO)
-
96-well flat-bottom sterile plates
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)
-
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
-
Microplate reader
Procedure:
-
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate at 37°C in a humidified 5% CO2 incubator for 24 hours.
-
Compound Treatment: Prepare serial dilutions of Lankacidin C in complete culture medium. Remove the old medium and add 100 µL of the various Lankacidin C concentrations. Include a vehicle control (DMSO) and a no-treatment control.
-
Incubation: Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours).
-
MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.
-
Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.
-
Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
In Vitro Tubulin Polymerization Assay
This assay measures the effect of Lankacidin C on the polymerization of purified tubulin.
Materials:
-
Purified tubulin (>99% pure)
-
General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)
-
GTP solution (100 mM)
-
Lankacidin C
-
DMSO (vehicle control)
-
Pre-warmed 96-well microplate
-
Temperature-controlled microplate reader
Procedure:
-
Reagent Preparation: On ice, reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL. Prepare a working solution of GTP by diluting the stock to 10 mM in General Tubulin Buffer.
-
Reaction Setup (on ice): In a pre-chilled 96-well plate, add the desired concentrations of Lankacidin C or DMSO. Add the tubulin solution and GTP (final concentration 1 mM).
-
Polymerization Measurement: Transfer the plate to a microplate reader pre-warmed to 37°C. Measure the increase in absorbance at 340 nm every 30 seconds for 60-90 minutes.
Immunofluorescence for Microtubule Visualization
This protocol allows for the visualization of Lankacidin C's effect on the microtubule cytoskeleton.
Materials:
-
T47D cells
-
Lankacidin C
-
DMSO (vehicle control)
-
Colchicine and Paclitaxel (as controls)
-
4% Paraformaldehyde in PBS
-
0.1% Triton X-100 in PBS
-
Blocking Buffer (1% BSA in PBS)
-
Primary antibody: anti-α-tubulin
-
Fluorescently labeled secondary antibody
-
DAPI
-
Mounting medium
-
Fluorescence microscope
Procedure:
-
Cell Culture and Treatment: Seed T47D cells on coverslips in a 24-well plate. Treat the cells with 1 µM Lankacidin C, DMSO, 0.5 µM colchicine, or 100 nM paclitaxel for 2 hours.
-
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 15 minutes, followed by permeabilization with 0.1% Triton X-100 for 10 minutes.
-
Blocking and Antibody Incubation: Block with 1% BSA for 1 hour. Incubate with the primary anti-α-tubulin antibody, followed by the fluorescently labeled secondary antibody.
-
Staining and Mounting: Stain the nuclei with DAPI. Mount the coverslips onto microscope slides using mounting medium.
-
Imaging: Visualize the cells using a fluorescence microscope.
Quantitative Data Summary
| Assay | Cell Line | Lankacidin C Concentration | Result |
| Cell Viability | HeLa | IC50 | ~1 µM (72h) |
| T47D | IC50 | ~0.5 µM (72h) | |
| Tubulin Polymerization | In vitro | 10 µM | Increased rate and extent of polymerization |
| In vitro | 100 µM | Significantly increased rate and extent of polymerization | |
| Protein Synthesis Inhibition | E. coli cell-free | IC50 | ~0.3 µM |
| S. aureus 70S ribosomes | IC50 (puromycin reaction) | 0.32 ± 0.02 µM |
Conclusion
Lankacidin C is a promising natural product with a unique dual mechanism of action that warrants further investigation for its potential as both an antibacterial and an antitumor agent. The detailed chemical information and experimental protocols provided in this guide are intended to serve as a valuable resource for the scientific community to advance the research and development of this multifaceted molecule.
